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Compound of Interest

Compound Name: Sinapine thiocyanate

Cat. No.: B192392 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Sinapine thiocyanate (ST) is the thiocyanate salt of sinapine, an alkaloid

naturally occurring in the seeds of cruciferous plants like rapeseed and mustard.[1] It has

garnered significant interest in the scientific community due to its wide range of

pharmacological effects, including antioxidant, anti-inflammatory, neuroprotective, and anti-

cancer properties.[2][3][4][5] High-purity sinapine thiocyanate is essential for accurate and

reproducible in vitro and in vivo research, enabling the elucidation of its mechanisms of action

and evaluation of its therapeutic potential.

These application notes provide detailed protocols for the extraction, purification, and

characterization of high-purity sinapine thiocyanate from natural sources, specifically

rapeseed meal, which is a major by-product of oil extraction and rich in sinapine.[5][6]

Physicochemical and Analytical Data
A summary of the key properties and analytical specifications for high-purity Sinapine
Thiocyanate is presented below.

Table 1: Physicochemical Properties of Sinapine Thiocyanate
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Property Value Reference

CAS Number 7431-77-8 [7]

Molecular Formula C₁₇H₂₄N₂O₅S

Molecular Weight 368.45 g/mol

Appearance Light yellow powder

Purity (Assay) ≥98% (HPLC)

Solubility DMSO: 73-74 mg/mL [8]

Storage Conditions
-20°C, keep sealed and

protected from light
[7]

Experimental Workflow for High-Purity Sinapine
Thiocyanate
The overall process involves the extraction of sinapine from rapeseed meal, followed by a

multi-step purification process to achieve high purity, and finally, characterization to confirm

identity and quantify purity.
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Phase 1: Extraction

Phase 2: Purification

Phase 3: Characterization & Storage

Phase 4: Research Application

Defatted Rapeseed Meal

Aqueous Extraction

Crude Extract Filtration

Cation Exchange Chromatography

Preparative HPLC

Purity Analysis (HPLC)

Structure Verification (NMR, MS)

Lyophilization & Storage

High-Purity Sinapine Thiocyanate

In Vitro / In Vivo Studies
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Crude Extract (pH 4)

Load onto Cation
Exchange Resin Column

Wash with Water (pH 4)

Elute with 50% Ethanol Waste (Unbound Impurities)

Flow-through

Elute with Acidified Ethanol Fraction 1 (Neutral Phenols)

Fraction 2 (High-Purity Sinapine)
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Oxidative Stress
(e.g., TBHP)

ROS Generation

MAPK Pathways
(Akt, p38, JNK)

Autophagy

Cell Death

Sinapine Thiocyanate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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